N-{[1-methyl-2-(methylthio)-1H-imidazol-5-yl]methyl}-1-(2-piperidin-2-ylethyl)-1H-1,2,3-triazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The study of complex chemical compounds involves a comprehensive analysis of their synthesis, molecular structure, chemical and physical properties, and potential applications in various fields such as pharmaceuticals, material science, and chemical engineering. These studies are crucial for understanding the compound's behavior, reactivity, and utility.
Synthesis Analysis
The synthesis of complex chemical compounds often involves multi-step reactions, starting from simpler molecules and progressively building up to the target compound. Techniques such as nucleophilic substitution, addition reactions, and catalytic processes are commonly employed. The optimization of reaction conditions, such as temperature, solvent, and catalyst choice, is crucial for achieving high yields and purity (Yamamoto et al., 2016).
Molecular Structure Analysis
Determining the molecular structure of a compound is essential for understanding its properties and behavior. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are commonly used to elucidate the arrangement of atoms within the molecule and to confirm the identity of the synthesized compound (Qin et al., 2016).
Chemical Reactions and Properties
The reactivity of a compound under various conditions is studied to understand its chemical stability, potential for further reactions, and applications. This includes examining its behavior in the presence of different reagents, temperatures, and pressures. Computational chemistry methods can also predict reactivity and interaction with other molecules (Misra et al., 2004).
Physical Properties Analysis
The physical properties of a compound, such as melting point, boiling point, solubility, and crystallinity, are measured to understand its behavior in different environments. These properties are crucial for processing, formulation, and application in real-world scenarios (Anuradha et al., 2014).
Chemical Properties Analysis
Chemical properties include acidity or basicity (pKa values), redox potential, and specific functional group reactivity. These characteristics determine how the compound interacts with other substances and its suitability for various applications (Kumar et al., 2012).
Scientific Research Applications
Angiotensin II Antagonism
Research on compounds structurally related to N-{[1-methyl-2-(methylthio)-1H-imidazol-5-yl]methyl}-1-(2-piperidin-2-ylethyl)-1H-1,2,3-triazole-4-carboxamide shows their potential as angiotensin II (AII) antagonists. For instance, a study by Ashton et al. (1993) synthesized and evaluated a series of 4H-1,2,4-triazoles and 3H-imidazo[1,2-b][1,2,4]triazoles, demonstrating their effectiveness in vitro and in vivo as AII antagonists. Such compounds, particularly those with a benzylthio group at C5, showed significant potency, highlighting their potential in medical applications related to angiotensin II (Ashton et al., 1993).
Radiopharmaceutical Development
The compound's structural framework is also relevant in the development of radiopharmaceuticals. Mundwiler et al. (2004) explored mixed ligand fac-tricarbonyl complexes involving imidazole and benzyl isocyanide, showcasing how such structures can be employed in labeling bioactive molecules. This research indicates the potential utility of N-{[1-methyl-2-(methylthio)-1H-imidazol-5-yl]methyl}-1-(2-piperidin-2-ylethyl)-1H-1,2,3-triazole-4-carboxamide or related compounds in the creation of targeted radiopharmaceuticals (Mundwiler et al., 2004).
properties
IUPAC Name |
N-[(3-methyl-2-methylsulfanylimidazol-4-yl)methyl]-1-(2-piperidin-2-ylethyl)triazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25N7OS/c1-22-13(10-19-16(22)25-2)9-18-15(24)14-11-23(21-20-14)8-6-12-5-3-4-7-17-12/h10-12,17H,3-9H2,1-2H3,(H,18,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OZAMIRWWWKSNEM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CN=C1SC)CNC(=O)C2=CN(N=N2)CCC3CCCCN3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25N7OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-{[1-methyl-2-(methylthio)-1H-imidazol-5-yl]methyl}-1-(2-piperidin-2-ylethyl)-1H-1,2,3-triazole-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.